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Executive Summary
3-Oxabicyclo[3.1.0]hexan-6-amine (CAS: 693248-55-4 for HCl salt) is a conformationally

restricted bicyclic amine used as a high-value building block in medicinal chemistry. It serves as

a bioisostere for morpholine, piperidine, and cyclohexylamine moieties. By fusing a

cyclopropane ring to a tetrahydrofuran core, this scaffold introduces significant ring strain (~27

kcal/mol) and locks the amine vector, reducing the entropic penalty upon binding to biological

targets.

Key features include:

Reduced Basicity: The inductive effect of the ether oxygen and the increased s-character of

the cyclopropyl carbon lower the pKa relative to aliphatic amines, improving oral

bioavailability and blood-brain barrier (BBB) permeability.

Metabolic Stability: The bicyclic cage protects the 3- and 4-positions from oxidative

metabolism (e.g., P450-mediated hydroxylation) common in piperidines.
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Stereochemical Rigidity: The molecule exists predominantly in a "boat-like" conformation,

allowing precise vector positioning of substituents.

Structural & Physicochemical Analysis
Conformational Landscape
Unlike flexible monocyclic amines, the 3-oxabicyclo[3.1.0]hexane system adopts a rigid boat

conformation. The five-membered ether ring puckers to accommodate the strain of the fused

cyclopropane.

Exo vs. Endo: The 6-amino group can exist in an exo (pointing away from the ether ring) or

endo (pointing toward the ether ring) orientation. The exo-isomer is thermodynamically

favored and is the standard commercial building block due to the stereoselectivity of the

precursor synthesis (cyclopropanation).

Puckering: The oxygen atom at position 3 relieves some transannular strain compared to the

carbocyclic analog (bicyclo[3.1.0]hexane), but the system remains highly rigid.

Physicochemical Properties Table
Property Value / Description Notes

Molecular Formula C₅H₉NO Free base

Molecular Weight 99.13 g/mol 135.59 g/mol (HCl salt)

CAS Number 693248-55-4 Hydrochloride salt

Topological Polar Surface Area

(TPSA)
35.25 Å² 9.2 (Ether) + 26.0 (Amine)

LogP (Calculated) -0.7 to -0.2 Highly hydrophilic

pKa (Estimated) 8.2 – 8.6

Lower than cyclohexylamine

(10.[1]6) due to -I effect of

Oxygen

H-Bond Donors/Acceptors 1 Donor / 2 Acceptors Amine (D/A), Ether (A)

Stereochemistry (1R, 5S, 6R) / (1S, 5R, 6S)
Usually supplied as trans (exo)

racemate or enantiopure
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Synthetic Methodology
The synthesis of 3-oxabicyclo[3.1.0]hexan-6-amine is a sequential process involving carbene

addition followed by functional group rearrangement.

Retrosynthetic Analysis
The most robust route disconnects the amine to a carboxylic acid, which traces back to 2,5-

dihydrofuran and ethyl diazoacetate.

2,5-Dihydrofuran Rh2(OAc)4 Cat.
Ethyl Diazoacetate

Ethyl 3-oxabicyclo[3.1.0]
hexane-6-carboxylate

(Exo-isomer)

LiOH / THF
Hydrolysis Carboxylic Acid DPPA / tBuOH

Curtius Rearrangement Boc-Protected Amine HCl / Dioxane
Deprotection

3-Oxabicyclo[3.1.0]
hexan-6-amine HCl

Click to download full resolution via product page

Figure 1: Synthetic pathway from 2,5-dihydrofuran to the target amine via Curtius

rearrangement.

Detailed Experimental Protocol
Step 1: Cyclopropanation (Synthesis of Ethyl Ester)

Reagents: 2,5-Dihydrofuran (1.0 eq), Ethyl diazoacetate (1.2 eq), Rhodium(II) acetate dimer

(0.5 mol%).

Procedure: To a solution of 2,5-dihydrofuran in DCM at 0°C, add the catalyst. Slowly add

ethyl diazoacetate via syringe pump over 4 hours to minimize dimerization. Stir at room

temperature for 12 hours.

Workup: Filter through a celite pad to remove Rh catalyst. Concentrate in vacuo.

Purification: Silica gel chromatography (Hexanes/EtOAc 9:1) yields the exo-ester (major) and

endo-ester (minor). Isolate the exo-isomer.

Step 2: Curtius Rearrangement (Acid to Amine)
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Hydrolysis: Treat the ester with LiOH (2.0 eq) in THF/H₂O (1:1) at RT for 4 hours. Acidify to

pH 3 and extract with EtOAc to obtain the carboxylic acid.

Rearrangement: Dissolve the acid (1.0 eq) in dry t-Butanol (solvent/reactant). Add

Triethylamine (1.5 eq) and Diphenylphosphoryl azide (DPPA, 1.1 eq).

Reaction: Heat to reflux (85°C) for 16 hours. The intermediate isocyanate is trapped in situ

by t-Butanol to form the Boc-protected amine.

Deprotection: Dissolve the Boc-amine in 4M HCl in Dioxane. Stir at RT for 2 hours.

Precipitate the product with diethyl ether.

Yield: White solid (HCl salt).

Medicinal Chemistry Applications
Bioisosteric Replacement Strategy
Researchers utilize 3-oxabicyclo[3.1.0]hexan-6-amine to replace:

Cyclohexylamine: To lower LogP and introduce polarity without adding a hydrogen bond

donor.

Piperidine/Morpholine: To rigidify the structure. The vectors of the 6-amine are fixed relative

to the ether oxygen, unlike the flipping chair conformations of piperidine.

Impact on DMPK Parameters
Metabolic Blockade: The bridgehead carbons (C1/C5) are quaternary-like in their

connectivity (tertiary carbons but sterically shielded), reducing susceptibility to oxidative

metabolism.

Permeability: The lower pKa (approx 8.4) compared to standard secondary amines ensures

a higher fraction of the neutral species exists at physiological pH (7.4), facilitating passive

diffusion across membranes.
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Drug Candidate Optimization

Issue: High Lipophilicity (LogP > 4)
& Rapid Metabolism

Strategy: Incorporate
3-Oxabicyclo[3.1.0]hexan-6-amine

Result 1: Reduced LogP
(Ether Oxygen Effect)

Result 2: Rigidification
(Entropic Benefit)

Result 3: Lower pKa
(Improved Permeability)

Click to download full resolution via product page

Figure 2: Strategic rationale for scaffold selection in lead optimization.

Safety and Handling
Hazard Identification: The HCl salt is an irritant (H315, H319, H335). Avoid inhalation of dust.

Stability: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at room temperature.

Reactivity: The cyclopropane ring is stable under standard acidic/basic conditions but may

open under harsh hydrogenation conditions (e.g., high pressure H₂/Pd-C) or strong Lewis

acids.

References
Synthesis of 3-Oxabicyclo[3.1.

Title: "Ethyl trans-3-oxabicyclo[3.1.0]hexane-6-carboxylate"[2]

Source: PubChem Compound Summary

URL:[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3029612/docs?utm_src=pdf-body-img#3-oxabicyclo-3-1-0-hexan-6-amine-structural-profile-and-synthetic-utility
https://www.chemscene.com/product/81056-11-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/12872348
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conformational Analysis of Bicyclo[3.1.

Title: "Conformational and Electron Density Analysis of Bicyclo[3.1.0]hexanes"
Source: ResearchG

URL:[Link]

Medicinal Chemistry of Azabicyclo[3.1.0]hexane (Analogous Scaffold)

Title: "Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl
peptidase-IV inhibitors"

Source: Bioorganic & Medicinal Chemistry Letters[3]

URL:[Link]

Commercial Precursor Availability

Title: "Ethyl 3-oxabicyclo[3.1.

Source: Sigma-Aldrich[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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